Cas no 33250-31-6 (Pyrimidine, 4,5,6-trichloro-2-isocyanato-)
33250-31-6 structure
Product Name:Pyrimidine, 4,5,6-trichloro-2-isocyanato-
CAS No:33250-31-6
MF:C5Cl3N3O
MW:224.431997299194
CID:1460894
Update Time:2024-08-25
Pyrimidine, 4,5,6-trichloro-2-isocyanato- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 4,5,6-trichloro-2-isocyanato-
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- Inchi: 1S/C5Cl3N3O/c6-2-3(7)10-5(9-1-12)11-4(2)8
- InChI Key: AWMFDLKUCZTKMQ-UHFFFAOYSA-N
- SMILES: C1(N=C=O)=NC(Cl)=C(Cl)C(Cl)=N1
Computed Properties
- Exact Mass: 222.9109
Experimental Properties
- Density: 1.81±0.1 g/cm3(Predicted)
- Boiling Point: 375.5±52.0 °C(Predicted)
- PSA: 55.21
- pka: -7.43±0.39(Predicted)
Pyrimidine, 4,5,6-trichloro-2-isocyanato- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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